2-Azido-3-fluoropropan-1-ol

• Molecular Formula: C3H6FN3O
• Molecular Weight: 119.10 g/mol
• IUPAC Name: 2-azido-3-fluoropropan-1-ol
• InChI: InChI=1S/C3H6FN3O/c4-1-3(2-8)6-7-5/h3,8H,1-2H2
• InChI Key: GDPAFQRBCUSHJH-UHFFFAOYSA-N
• Canonical SMILES: C(C(CF)N=[N+]=[N-])O

Description

2-Azido-3-fluoropropan-1-ol is a synthetic organic compound characterized by a propan-1-ol backbone with an azide (-N₃) group at the C2 position and a fluorine atom at the C3 position. This compound combines the reactivity of an azide group—a key player in "click chemistry" (e.g., copper-catalyzed azide-alkyne cycloaddition)—with the electronic and steric effects of fluorine. Potential applications include pharmaceutical synthesis, polymer chemistry, and biochemical labeling. However, its azide group necessitates careful handling due to explosive tendencies under certain conditions.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Applications	Safety Considerations
2-Azido-3-fluoropropan-1-ol	Azido (C2), Fluoro (C3)	Alcohol, Azide, Fluoride	~133.11	Click chemistry, drug discovery	Highly reactive azide; explosive risk
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	Dimethyl (C2), 3-Tolyl (C3)	Alcohol, Aromatic	~192.25	Fragrance formulations	IFRA-regulated usage limits
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Methylamino (C3), Thiophene (C1)	Alcohol, Amine, Thiophene	~197.28	Pharmaceutical impurities	Controlled as unspecified impurity
(S)-2-(4-Trifluoromethyl-phenyl-amino)-propan-1-ol	4-Trifluoromethylphenyl-amino (C2)	Alcohol, Amine, CF3	~245.23	Drug synthesis intermediates	Not explicitly regulated

Research Findings and Trends

• Synthetic Utility : Fluorinated azido-alcohols like 2-Azido-3-fluoropropan-1-ol are emerging in peptide modification and fluorophore tagging, leveraging dual functionality.
• Safety Gaps: Unlike IFRA-regulated fragrance alcohols , azido compounds require novel risk assessments for industrial scaling.